Cas no 893930-05-7 (2-3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N,N-diethylacetamide)

• Product Name: 2-3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N,N-diethylacetamide
• CAS No: 893930-05-7
• MF: C₁₇H₁₉ClN₆O₂
• MW: 374.824761629105
• CID: 6525413
• Update Time: 2025-11-01

2-3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N,N-diethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N,N-diethylacetamide
• 2-[3-(3-chloro-4-methylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N,N-diethylacetamide
• 6H-1,2,3-Triazolo[4,5-d]pyrimidine-6-acetamide, 3-(3-chloro-4-methylphenyl)-N,N-diethyl-3,7-dihydro-7-oxo-

• Inchi： 1S/C17H19ClN6O2/c1-4-22(5-2)14(25)9-23-10-19-16-15(17(23)26)20-21-24(16)12-7-6-11(3)13(18)8-12/h6-8,10H,4-5,9H2,1-3H3
• InChI Key： ZGAXRMZVPLSCCB-UHFFFAOYSA-N
• SMILES： C1N(CC(N(CC)CC)=O)C(=O)C2N=NN(C3=CC=C(C)C(Cl)=C3)C=2N=1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 596.3±60.0 °C(Predicted)
• pka: -0.92±0.70(Predicted)

Additional information on 2-3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N,N-diethylacetamide

Professional Introduction to Compound with CAS No. 893930-05-7 and Product Name: 2-3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N,N-diethylacetamide

The compound with the CAS number 893930-05-7 and the product name 2-3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N,N-diethylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The detailed structure of this molecule incorporates multiple functional groups that contribute to its unique chemical properties and reactivity.

At the core of this compound's structure is a triazolo[4,5-d]pyrimidine scaffold, which is a well-studied motif in medicinal chemistry. This particular scaffold has been extensively explored for its pharmacological properties, particularly in the development of antimicrobial and anticancer agents. The presence of a 7-oxo group in the triazolo[4,5-d]pyrimidine ring enhances the molecule's ability to interact with biological targets by increasing its electrophilicity. This feature is particularly important for designing molecules that can bind to enzymes or receptors with high affinity.

The N,N-diethylacetamide moiety appended to the pyrimidine ring introduces additional functionality that can influence both the solubility and the metabolic stability of the compound. This group is commonly used in pharmaceuticals to improve bioavailability and to modulate pharmacokinetic profiles. The 3-chloro-4-methylphenyl substituent on the triazole ring adds another layer of complexity, potentially affecting the compound's electronic properties and its ability to cross biological membranes. This substitution pattern is often employed to enhance binding interactions with biological targets by introducing hydrophobicity and electronic modulation.

Recent research in the field of heterocyclic chemistry has highlighted the importance of triazolo[4,5-d]pyrimidine derivatives in drug discovery. Studies have demonstrated that these compounds can exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The structural features of this compound make it a promising candidate for further investigation in these areas. Specifically, the combination of the triazolo[4,5-d]pyrimidine core with the N,N-diethylacetamide group creates a molecule that may possess both high affinity for biological targets and favorable pharmacokinetic properties.

In vitro studies have begun to explore the potential biological activities of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes involved in cancer cell proliferation. The 7-oxo group and the 3-chloro-4-methylphenyl substituent appear to play crucial roles in mediating these interactions. Further research is needed to fully elucidate the mechanism of action and to determine whether this compound can be developed into a lead candidate for therapeutic applications.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. The introduction of each functional group requires precise methodology to avoid unwanted side reactions. Advanced techniques such as chromatography and spectroscopic methods are employed to monitor reaction progress and verify the structure of intermediates.

The potential applications of this compound extend beyond its initial biological evaluations. Its structural complexity suggests that it may be amenable to further derivatization, allowing chemists to fine-tune its properties for specific therapeutic needs. The use of computational methods, such as molecular modeling and virtual screening, can help identify optimal analogs by predicting binding affinities and interactions with biological targets.

As research continues in this area, it is likely that new derivatives will be synthesized and evaluated for their biological activities. The insights gained from studying compounds like this one will contribute to our understanding of heterocyclic chemistry and its role in drug development. The combination of experimental synthesis with computational analysis provides a powerful approach for discovering novel therapeutic agents.

The future prospects for this compound are promising, given its unique structural features and potential biological activities. Further preclinical studies will be necessary to assess its safety profile and efficacy before it can be considered for clinical trials. However, the initial findings suggest that it may have significant therapeutic potential in areas such as oncology and inflammation management.

In conclusion, the compound with CAS number 893930-05-7 and product name 2-3-(3-chloro-4-methylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N,N-diethylacetamide is a noteworthy addition to the pharmaceutical chemistry landscape. Its complex structure and multifaceted functional groups make it a compelling subject for further research. As scientists continue to explore its potential applications, new insights into heterocyclic chemistry and drug discovery are likely to emerge.